Tert-butyl 2-methoxy-4-nitrobenzoate
Description
Tert-butyl 2-methoxy-4-nitrobenzoate is a chemical compound . It is also known as Benzoic acid, 2-methoxy-4-nitro-, 1,1-dimethylethyl ester .
Molecular Structure Analysis
The molecular formula of Tert-butyl 2-methoxy-4-nitrobenzoate is C12H15NO5 . The molecular weight is 253.25 .Physical And Chemical Properties Analysis
The molecular formula of Tert-butyl 2-methoxy-4-nitrobenzoate is C12H15NO5, and its molecular weight is 253.25 .Scientific Research Applications
Synthesis and Liquid Crystal Research
- Synthesis of Rod-Like Ester-Based Liquid Crystals : A study synthesized and characterized a new homologous series with a central ester linkage and terminal tert-butyl group, tert-butyl [4-(4’-n-alkoxybenzoyloxy)benzoates], to investigate their mesomorphic properties. These compounds showed nematic and smectic A mesophases, useful in liquid crystal research (Thakur & Patel, 2020).
Chemical Reaction Studies
- Study of Solvolysis in Organic Chemistry : Research on 2-(2-methoxyethyl)-3-methyl-2-cyclohexenyl p-nitrobenzoate provided insights into the solvolysis process, particularly regarding the non-participation of the methoxy group in the reaction mechanism (Jursic, Ladika, & Sunko, 1986).
Radioprotection and Cytotoxicity
- Radioprotective Effect of Novel Nitronyl Nitroxyl Radicals : A study involving the synthesis of novel chiral nitronyl nitroxyl radicals, including compounds with a tert-butyl group, focused on evaluating their cytotoxic and radioprotective effects, particularly in rat glioma cells (Qin et al., 2009).
Antioxidant Research
- Studying Antioxidants in Drug Development : Research on a novel antioxidant, BO-653, which includes tert-butyl groups, aimed to understand its dynamics in inhibiting lipid peroxidation. This study provides insights into the stability and reactivity of radicals derived from such antioxidants (Watanabe et al., 2000).
Anti-inflammatory Drug Research
- Synthesis of Antiinflammatory Compounds : A study synthesized a series of compounds, including those with tert-butyl groups, for potential use as anti-inflammatory and analgesic agents. These compounds showed dual inhibitory activity on prostaglandin and leukotriene synthesis (Ikuta et al., 1987).
properties
IUPAC Name |
tert-butyl 2-methoxy-4-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO5/c1-12(2,3)18-11(14)9-6-5-8(13(15)16)7-10(9)17-4/h5-7H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHLUGEWQCKDIDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(6-Amino-5-cyano-3-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)-2-methoxyphenyl morpholine-4-carboxylate](/img/no-structure.png)
![1-Methylpiperidin-4-yl 4-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}butanoate](/img/structure/B2827231.png)
![1-[(3-Chloro-4-fluorophenyl)sulfonyl]piperazine](/img/structure/B2827233.png)
![3-(4-Bromophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine](/img/structure/B2827236.png)
![methyl 4-({[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate](/img/structure/B2827237.png)
![N-(2-methoxyphenyl)-5-methyl-7-(5-methylfuran-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2827250.png)